Cas no 2137136-23-1 (1H-1,2,4-Triazole-5-methanamine, 3-cyclobutyl-α-ethyl-, (αR)-)

• Product Name: 1H-1,2,4-Triazole-5-methanamine, 3-cyclobutyl-α-ethyl-, (αR)-
• CAS No: 2137136-23-1
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5256792
• PubChem ID: 165944163
• Update Time: 2025-07-09

1H-1,2,4-Triazole-5-methanamine, 3-cyclobutyl-α-ethyl-, (αR)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-methanamine, 3-cyclobutyl-α-ethyl-, (αR)-
• 2137136-23-1
• EN300-376196
• (1R)-1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)propan-1-amine

• Inchi： 1S/C9H16N4/c1-2-7(10)9-11-8(12-13-9)6-4-3-5-6/h6-7H,2-5,10H2,1H3,(H,11,12,13)/t7-/m1/s1
• InChI Key： RCBKOJVUYCDNRU-SSDOTTSWSA-N
• SMILES： N1C(C2CCC2)=NC([C@@H](CC)N)=N1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 370.8±21.0 °C(Predicted)
• pka: 12.15±0.29(Predicted)

Additional information on 1H-1,2,4-Triazole-5-methanamine, 3-cyclobutyl-α-ethyl-, (αR)-

Comprehensive Overview of 1H-1,2,4-Triazole-5-methanamine, 3-cyclobutyl-α-ethyl-, (αR)- (CAS No. 2137136-23-1)

The compound 1H-1,2,4-Triazole-5-methanamine, 3-cyclobutyl-α-ethyl-, (αR)- (CAS No. 2137136-23-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-triazole core and the cyclobutyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for triazole derivatives has surged due to their versatility in medicinal chemistry. The 1H-1,2,4-Triazole-5-methanamine scaffold, in particular, is known for its role in modulating enzyme activity and receptor binding. The addition of the 3-cyclobutyl-α-ethyl- side chain introduces steric and electronic effects that can fine-tune the compound's properties. This has led to increased interest in its synthesis and optimization, with many researchers exploring its potential in treating metabolic disorders and inflammatory conditions.

One of the most frequently searched questions related to this compound is: "What are the applications of 1H-1,2,4-Triazole-5-methanamine derivatives in drug discovery?" The answer lies in their ability to serve as privileged scaffolds in the design of kinase inhibitors and GPCR modulators. The (αR)- configuration of this specific enantiomer further enhances its selectivity, making it a valuable tool for asymmetric synthesis and chiral drug development. Additionally, its stability under physiological conditions has made it a subject of interest in formulation studies.

From an industrial perspective, the synthesis of CAS No. 2137136-23-1 involves multi-step organic reactions, often requiring chiral auxiliaries or catalysts to achieve high enantiomeric purity. Recent advancements in flow chemistry and green synthesis have also been applied to improve the yield and sustainability of its production. This aligns with the growing trend of sustainable chemistry and green pharmaceuticals, which are hot topics in both academic and industrial circles.

Another area of interest is the compound's potential role in agrochemical innovation. The 1,2,4-triazole moiety is known to exhibit herbicidal and fungicidal activity, and modifications like the 3-cyclobutyl-α-ethyl- group could enhance its efficacy. This has led to exploratory studies in crop protection, addressing global challenges such as pesticide resistance and environmental impact.

In summary, 1H-1,2,4-Triazole-5-methanamine, 3-cyclobutyl-α-ethyl-, (αR)- (CAS No. 2137136-23-1) represents a multifaceted compound with broad applicability in life sciences. Its structural complexity and functional versatility make it a focal point for researchers aiming to develop next-generation therapeutics and agrochemicals. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.